Cas no 2227868-00-8 (1-methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonamide)

• Product Name: 1-methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonamide
• CAS No: 2227868-00-8
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 5891423
• PubChem ID: 165857318
• Update Time: 2025-06-30

1-methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonamide
• 2227868-00-8
• EN300-1629220

• Inchi： 1S/C11H15NO3S/c1-15-11-9-5-3-2-4-8(9)6-7-10(11)16(12,13)14/h2-5,10-11H,6-7H2,1H3,(H2,12,13,14)/t10-,11-/m0/s1
• InChI Key： BAWKRFXNYTXESF-QWRGUYRKSA-N
• SMILES： S([C@H]1CCC2C=CC=CC=2[C@@H]1OC)(N)(=O)=O

Computed Properties

• Exact Mass: 241.07726451g/mol
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Additional information on 1-methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonamide

Introduction to 1-methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonamide (CAS No. 2227868-00-8)

1-methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2227868-00-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a naphthalene core modified with a methoxy group and a sulfonamide functional group, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery and development.

The naphthalene scaffold is a common motif in many bioactive molecules due to its ability to interact favorably with biological targets such as enzymes and receptors. In 1-methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonamide, the methoxy group at the 1-position introduces a hydrophilic character to the molecule, enhancing its solubility in polar environments. This modification can significantly influence the compound's pharmacokinetic properties, making it more suitable for oral administration or other routes of delivery. Additionally, the sulfonamide group at the 2-position serves as a key pharmacophore, capable of forming hydrogen bonds with biological targets and modulating their activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 1-methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonamide with various biological targets. Studies have shown that this compound exhibits potential inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases and cancer. The sulfonamide moiety is particularly noteworthy for its ability to disrupt enzyme active sites or modulate receptor signaling pathways, thereby offering a rational basis for its therapeutic applications.

In the context of drug discovery, the synthesis of 1-methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonamide has been optimized using modern synthetic methodologies to ensure high yield and purity. The introduction of chiral centers into the molecule through stereoselective synthesis has further expanded its therapeutic potential by allowing the generation of enantiomerically pure derivatives with enhanced selectivity and reduced side effects. These synthetic strategies align with current trends in medicinal chemistry aimed at developing more targeted and effective therapeutics.

The pharmacological profile of 1-methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonamide has been explored in both in vitro and in vivo models. Preliminary studies indicate that this compound demonstrates moderate to high affinity for certain biological targets, suggesting its utility as an intermediate or lead compound in drug development programs. The sulfonamide group's ability to engage with biological systems makes it a valuable building block for designing novel molecules with improved pharmacological properties.

Furthermore, the structural diversity inherent in 1-methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonamide provides opportunities for derivatization to explore new chemical space. By modifying other functional groups or introducing additional substituents, researchers can fine-tune the compound's pharmacokinetic and pharmacodynamic characteristics. This flexibility is crucial for developing next-generation therapeutics that meet stringent regulatory requirements and address unmet medical needs.

The growing interest in 1-methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonamide is reflected in the increasing number of patents and publications describing its synthesis and potential applications. Companies specializing in pharmaceutical research are actively investigating this compound as part of their drug discovery pipelines. The collaborative efforts between academic institutions and industry partners are expected to accelerate the development of novel therapeutics based on this scaffold.

In conclusion, 1-methoxy-1， 2， 3， 4-tetrahydronaphthalene - 2 - sulfonamide (CAS No . 2227868 - 00 - 8) represents a promising candidate for further exploration in pharmaceutical chemistry . Its unique structural features , coupled with its potential biological activities , make it an attractive molecule for drug development . As research continues , we can anticipate new insights into its therapeutic potential and innovative applications across various medical disciplines .